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Compound of Interest

Compound Name:
5-(Pyrimidin-2-ylsulfanyl)-furan-2-

carbaldehyde

Cat. No.: B061730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of 5-(Pyrimidin-2-ylsulfanyl)-furan-2-carbaldehyde. Due to

the limited availability of specific experimental data for this compound in publicly accessible

literature, this guide combines known information with established principles of organic

chemistry and medicinal chemistry for analogous structures.

Chemical Properties and Data
5-(Pyrimidin-2-ylsulfanyl)-furan-2-carbaldehyde is a heterocyclic compound featuring a

furan ring substituted with a pyrimidinyl-sulfanyl group at the 5-position and a carbaldehyde

(aldehyde) group at the 2-position. The presence of these functional groups suggests a

molecule with potential for diverse chemical reactions and biological interactions.

Quantitative Data Summary:
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Property Value Source

Molecular Formula C₉H₆N₂O₂S --INVALID-LINK--[1]

Molecular Weight 206.22 g/mol --INVALID-LINK--[1]

Melting Point 98-99 °C Commercially available data

CAS Number 57603-82-4 --INVALID-LINK--[1]

Appearance
Likely a solid at room

temperature
Inferred from melting point

Solubility 24.2 µg/mL at pH 7.4 --INVALID-LINK--[1]

Hazard Identification
Irritant, Harmful if swallowed,

Causes serious eye irritation
--INVALID-LINK--[1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-(Pyrimidin-2-ylsulfanyl)-
furan-2-carbaldehyde is not readily available in the literature, a plausible synthetic route can

be proposed based on established organic chemistry reactions. A common method for forming

aryl-sulfur bonds is through nucleophilic aromatic substitution or cross-coupling reactions.

Proposed Synthesis Pathway:

A likely synthetic approach involves the reaction of a suitable furan derivative with a pyrimidine

thiol. A potential method is the nucleophilic substitution of a leaving group on the furan ring by

the sulfur atom of 2-mercaptopyrimidine.
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5-Bromo-furan-2-carbaldehyde

5-(Pyrimidin-2-ylsulfanyl)-
furan-2-carbaldehyde

Nucleophilic Aromatic Substitution

2-Mercaptopyrimidine

Base (e.g., K2CO3)

Solvent (e.g., DMF)
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5-(Pyrimidin-2-ylsulfanyl)-
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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